Cas no 114012-79-2 (1-amino-3-(2-hydroxyethoxy)propan-2-ol)
114012-79-2 structure
Product Name:1-amino-3-(2-hydroxyethoxy)propan-2-ol
CAS No:114012-79-2
MF:C5H13NO3
MW:135.161621809006
CID:2612138
PubChem ID:43823344
Update Time:2025-04-21
1-amino-3-(2-hydroxyethoxy)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-3-(2-hydroxyethoxy)propan-2-ol
- DTXSID60656502
- AKOS000221196
- 1-Amino-3-(2-hydroxyethoxy)-2-propanol
- SY388161
- 114012-79-2
- SCHEMBL2441539
-
- Inchi: 1S/C5H13NO3/c6-3-5(8)4-9-2-1-7/h5,7-8H,1-4,6H2
- InChI Key: IGFTXFPTQKCLTN-UHFFFAOYSA-N
- SMILES: O(CCO)CC(CN)O
Computed Properties
- Exact Mass: 135.09
- Monoisotopic Mass: 135.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 60.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7A^2
- XLogP3: -2.2
1-amino-3-(2-hydroxyethoxy)propan-2-ol Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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